Cas no 2228576-89-2 (4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol)

• Product Name: 4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol
• CAS No: 2228576-89-2
• MF: C₁₀H₈BrFO
• MW: 243.072325706482
• CID: 6116082
• PubChem ID: 165641966
• Update Time: 2025-07-23

4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol
• 2228576-89-2
• EN300-1937700

• Inchi： 1S/C10H8BrFO/c1-3-6(2)8-4-7(11)5-9(12)10(8)13/h1,4-6,13H,2H3
• InChI Key： XZWUNHNBQQGGKI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C#C)C)O)F

Computed Properties

• Exact Mass: 241.97426g/mol
• Monoisotopic Mass: 241.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol

Professional Introduction to 4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol (CAS No. 2228576-89-2)

4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol, identified by the chemical compound identifier CAS No. 2228576-89-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic heterocycles that exhibit a unique combination of structural and functional properties, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol consists of a benzene ring substituted with bromine, an alkyne group, and a fluorine atom. This arrangement imparts distinct electronic and steric properties to the molecule, which can be leveraged to modulate its biological activity. The presence of the bromine atom at the 4-position enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

The alkyne group at the 2-position introduces a linear acetylenic moiety, which can participate in various chemical transformations, including Sonogashira couplings and cycloadditions. These reactions are particularly useful in creating diverse pharmacophores, which are critical for designing molecules with enhanced therapeutic efficacy. Additionally, the fluorine atom at the 6-position contributes to the lipophilicity and metabolic stability of the compound, factors that are often crucial for its pharmacokinetic profile.

In recent years, there has been a growing interest in exploring novel scaffolds that combine multiple pharmacophoric elements to improve drug-like properties. 4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol exemplifies such an approach, as it integrates bromine, alkyne, and fluorine functionalities into a single aromatic core. This design allows for rapid diversification of the molecular library through combinatorial chemistry strategies, enabling researchers to screen a broader range of compounds for biological activity.

The compound has been investigated in several preclinical studies aimed at identifying potential therapeutic applications. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the bromine and alkyne groups, researchers have been able to develop analogs of 4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol that exhibit potent inhibitory activity against specific kinases.

Another area where this compound has shown promise is in the development of antimicrobial agents. The unique structural features of 4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol have been exploited to design molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have demonstrated that certain derivatives of this compound exhibit significant antibacterial activity against both Gram-positive and Gram-negative strains.

The fluorine atom in the molecule also plays a critical role in modulating its pharmacokinetic properties. Fluorinated aromatic compounds are known for their improved bioavailability and resistance to metabolic degradation. This characteristic makes 4-bromo-2-(but-3-yn-2-yl)-6-fluorophenol an attractive candidate for further development as an active pharmaceutical ingredient (API). Additionally, the presence of fluorine can enhance the binding affinity of the compound to its target receptors, leading to more effective therapeutic outcomes.

In conclusion, 4-bromo-2-(but-3-y-n)-yl)-6-fluorophenol (CAS No. 2228576--89--22